Enhanced Lower Limit of Quantification (LLOQ) for 4-OHCP Using 4-OHCP-d4 as Internal Standard
Using (R,S)-4-Hydroxy Cyclophosphamide-d4 as the SIL-IS enables a 2.5-fold lower LLOQ for 4-OHCP (2.5 ng/mL) compared to the LLOQ for cyclophosphamide (5 ng/mL) within the same validated UPLC-MS/MS assay, demonstrating superior sensitivity for the active metabolite [1]. This low LLOQ is critical for accurately quantifying 4-OHCP at trough concentrations and in microvolume samples (e.g., pediatric DBS/VAMS).
| Evidence Dimension | Lower Limit of Quantification (LLOQ) |
|---|---|
| Target Compound Data | 2.5 ng/mL (4-OHCP) |
| Comparator Or Baseline | 5 ng/mL (Cyclophosphamide) |
| Quantified Difference | 2.5-fold lower LLOQ for 4-OHCP |
| Conditions | UPLC-MS/MS with VAMS and derivatization to 4-OHCP-SCZ, using 4-OHCP-d4 as SIL-IS |
Why This Matters
A 2.5-fold lower LLOQ for 4-OHCP enables reliable quantification of the active metabolite at clinically relevant low concentrations where prodrug (CP) measurement would be insufficient, directly impacting therapeutic drug monitoring and pharmacokinetic studies.
- [1] Harahap Y, Steven S, Suryadi H. Development and validation of a UPLC-MS/MS method with volumetric absorptive microsampling to quantitate cyclophosphamide and 4-hydroxycyclophosphamide. Front Pharmacol. 2022;13:928721. View Source
